4-(trifluoromethyl)benzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone

• IUPAC Name: 3-(trifluoromethyl)-N-[(E)-[4-(trifluoromethyl)phenyl]methylideneamino]quinoxalin-2-amine
• InChI: InChI=1S/C17H10F6N4/c18-16(19,20)11-7-5-10(6-8-11)9-24-27-15-14(17(21,22)23)25-12-3-1-2-4-13(12)26-15/h1-9H,(H,26,27)/b24-9+
• InChI Key: HMFMVXTYBMTYPL-PGGKNCGUSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)NN=CC3=CC=C(C=C3)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(C(=N2)N/N=C/C3=CC=C(C=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C17H10F6N4
• Molecular Weight: 384.28 g/mol

Description

4-(trifluoromethyl)benzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone is a useful research compound. Its molecular formula is C17H10F6N4 and its molecular weight is 384.285. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• Novel quinoline-3-carbaldehyde hydrazones, including those bearing a benzotriazole ring, demonstrate potential as cancer cell growth inhibitors, with certain compounds showing selective activity against specific cancer cell lines (Korcz et al., 2018).

Molecular and Supramolecular Structures

• The study of molecular and supramolecular structures of vanadium(IV) and dioxygen-bridged V(V) complexes with tridentate hydrazone ligands revealed their potential in various applications, including medicinal chemistry (Mangalam et al., 2009).

Stereoselective Synthesis

• Research on the nucleophilic addition of formaldehyde N,N-dialkylhydrazones to trifluoromethyl ketones has led to the development of alpha-hydroxy-alpha-trifluoromethylhydrazones, highlighting the versatility of hydrazones in synthetic chemistry (Pareja et al., 1999).

DNA Binding Studies

• Schiff bases derived from quinoline hydrazones have shown potential in binding with calf thymus-DNA, indicating their application in the study of DNA interactions and potential in drug development (Lamani et al., 2008).

Synthesis of Derivatives

• A study on the synthesis of 2-(trifluoromethyl)-3,4,7,8-tetrahydro-2H-chromen-5(6H)-one derivatives highlighted the application of trifluoromethyl containing heterocycles in creating various useful derivatives (Song et al., 2008).

Synthesis of Pyrazoles

• The condensation of trifluoroacetaldehyde hydrazones with glyoxals led to the novel synthesis of 4-hydroxy-3-trifluoromethylpyrazoles, demonstrating the hydrazones' utility in creating novel compounds (Iwata et al., 1991).

Vibrational Spectroscopic Studies

• Vibrational spectroscopic studies of quinoline-2-carbaldehyde benzoyl hydrazone contribute to the understanding of molecular structures and properties, important in the design of new materials and drugs (Sheeja et al., 2010).